Cas no 1561324-29-5 (2-(3,4-dimethylcyclohexyl)aminopropan-1-ol)

• Product Name: 2-(3,4-dimethylcyclohexyl)aminopropan-1-ol
• CAS No: 1561324-29-5
• MF: C₁₁H₂₃NO
• MW: 185.306423425674
• CID: 5180944
• PubChem ID: 64733740
• Update Time: 2025-06-19

2-(3,4-dimethylcyclohexyl)aminopropan-1-ol Chemical and Physical Properties

Names and Identifiers

• 1-Propanol, 2-[(3,4-dimethylcyclohexyl)amino]-
• 2-(3,4-dimethylcyclohexyl)aminopropan-1-ol

• Inchi： 1S/C11H23NO/c1-8-4-5-11(6-9(8)2)12-10(3)7-13/h8-13H,4-7H2,1-3H3
• InChI Key： SDBFFHBRTMXCJC-UHFFFAOYSA-N
• SMILES： C(O)C(NC1CCC(C)C(C)C1)C

Additional information on 2-(3,4-dimethylcyclohexyl)aminopropan-1-ol

Introduction to 2-(3,4-dimethylcyclohexyl)aminopropan-1-ol and Its Significance in Modern Chemical Research

2-(3,4-dimethylcyclohexyl)aminopropan-1-ol, with the CAS number 1561324-29-5, is a compound of considerable interest in the field of pharmaceutical chemistry and chemical biology. This molecule, characterized by its unique structural framework, has garnered attention due to its potential applications in drug development and synthetic chemistry. The presence of both a cyclohexyl ring and an amine functional group makes it a versatile intermediate, offering opportunities for further derivatization and functionalization.

The compound's structure, featuring a 3,4-dimethylcyclohexyl substituent attached to an aminopropan-1-ol backbone, imparts specific steric and electronic properties that are critical for its reactivity and biological activity. Such structural motifs are often employed in the design of bioactive molecules, where the balance between lipophilicity and polarizability plays a pivotal role in determining pharmacokinetic profiles. The dimethylcyclohexyl group enhances the hydrophobic character of the molecule, while the aminepropan-1-ol moiety introduces both basicity and a secondary alcohol functionality, making it a valuable building block for further chemical transformations.

In recent years, there has been a growing interest in the development of novel scaffolds for pharmaceutical applications. 2-(3,4-dimethylcyclohexyl)aminopropan-1-ol represents an example of how structural diversity can be leveraged to explore new chemical space. Its unique combination of functional groups has been investigated in various contexts, including the synthesis of potential therapeutic agents. For instance, derivatives of this compound have been explored as intermediates in the preparation of kinase inhibitors, where the cyclohexyl ring can serve as a scaffold for optimizing binding affinity and selectivity.

The compound's relevance is further underscored by its potential role in medicinal chemistry. The aminepropan-1-ol group can participate in hydrogen bonding interactions with biological targets, while the dimethylcyclohexyl substituent can influence solubility and metabolic stability. These properties make it an attractive candidate for further investigation in drug discovery programs. Recent studies have demonstrated its utility in generating libraries of compounds for high-throughput screening, where structural diversity is key to identifying novel leads with desired biological activity.

From a synthetic chemistry perspective, 2-(3,4-dimethylcyclohexyl)aminopropan-1-ol offers interesting challenges and opportunities. The synthesis of this compound involves navigating stereochemical complexities associated with the cyclohexane ring and the amine functionality. Advanced synthetic methodologies, such as transition-metal-catalyzed cross-coupling reactions and asymmetric hydrogenation, have been employed to achieve high yields and enantioselectivity. These approaches highlight the compound's significance as a precursor for more complex molecules.

The potential applications of 2-(3,4-dimethylcyclohexyl)aminopropan-1-ol extend beyond pharmaceuticals into other areas of chemical research. For example, it has been explored as a ligand in catalytic systems, where its steric and electronic properties contribute to enhanced reaction efficiency. Additionally, its use as a chiral building block has been investigated in polymer chemistry and materials science, where precise control over molecular architecture is essential.

In conclusion,2-(3,4-dimethylcyclohexyl)aminopropan-1-ol (CAS no. 1561324-29-5) is a multifaceted compound with significant implications for modern chemical research. Its unique structural features make it a valuable intermediate for drug development and synthetic applications. As research continues to uncover new methodologies and targets,dimethylcyclohexyl, aminepropan-1-ol, and related derivatives are likely to remain at the forefront of scientific inquiry.